N1-(4-fluoro-3-nitrophenyl)-N2-(2-(4-fluorophenyl)-2-morpholinoethyl)oxalamide
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Overview
Description
Scientific Research Applications
Cancer Treatment Research
Oxaliplatin, a platinum-based chemotherapeutic agent, has been studied extensively for its efficacy in treating various cancers, notably colorectal cancer. It forms part of combination therapies, such as FOLFOX (with fluorouracil and folinic acid), showing significant improvement in patient outcomes in both adjuvant and metastatic settings. These studies provide insights into how structural components related to N1-(4-fluoro-3-nitrophenyl)-N2-(2-(4-fluorophenyl)-2-morpholinoethyl)oxalamide could be instrumental in oncology, particularly in designing drugs that target cancer cells with precision and reduced toxicity (Haller et al., 2011).
Neurological Studies
Research on nitrous oxide (N2O), a compound with neuroactive properties, highlights the importance of understanding the neurological impact of chemical agents. While distinct from this compound, the study of N2O's effects on the brain, such as its analgesic efficacy and potential for inducing neurotoxicity, underscores the broader implications of chemical compounds on neurological health and disease treatment (Babl et al., 2008).
Imaging Techniques
The utilization of positron emission tomography (PET) and single photon emission computed tomography (SPECT) in research involving compounds like 123I-FP-CIT for dopamine transporter imaging and 123I-metaiodobenzylguanidine (MIBG) for myocardial scintigraphy illustrates the role of chemically synthesized compounds in diagnostic imaging. These studies demonstrate how compounds with specific radioactive markers are essential in diagnosing and understanding various diseases, including neurodegenerative conditions and cardiac disorders (Shimizu et al., 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N'-(4-fluoro-3-nitrophenyl)-N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F2N4O5/c21-14-3-1-13(2-4-14)18(25-7-9-31-10-8-25)12-23-19(27)20(28)24-15-5-6-16(22)17(11-15)26(29)30/h1-6,11,18H,7-10,12H2,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJUAIDGZWFMSEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNC(=O)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F2N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.